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Compound of Interest

Compound Name: 3-(2-Bromoethyl)pyridine

Cat. No.: B050211 Get Quote

Introduction: 3-(2-Bromoethyl)pyridine is a key heterocyclic organic compound utilized as a

versatile intermediate in the synthesis of a variety of more complex molecules, particularly in

the development of novel pharmaceutical agents. Its structure, featuring a pyridine ring and a

reactive bromoethyl group, allows for diverse chemical modifications. A thorough understanding

of its physical properties, such as melting and boiling points, is fundamental for its appropriate

handling, reaction setup, and purification. This guide provides a detailed summary of the known

physical characteristics of 3-(2-Bromoethyl)pyridine and its hydrobromide salt, alongside a

standard experimental protocol for boiling point determination and a logical workflow for its

synthesis.

Data Presentation: Physical Properties
The physical properties of 3-(2-Bromoethyl)pyridine are often characterized in its more stable

hydrobromide salt form, which is a solid at room temperature. The free base is less commonly

documented but is understood to be a liquid. For a comprehensive understanding, the table

below includes data for both the hydrobromide salt and the analogous isomer, 2-(2-

Bromoethyl)pyridine, to provide a comparative context.

Table 1: Comparative Physical Properties
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Compo
und

Form
CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Physica
l State

Melting
Point
(°C)

Boiling
Point
(°C)

3-(2-

Bromoet

hyl)pyridi

ne

Hydrobro

mide Salt

41039-

91-2

C₇H₉Br₂

N
266.96 Solid

212-

214[1]

Not

Applicabl

e

2-(2-

Bromoet

hyl)pyridi

ne

Free

Base

(Isomer)

39232-

04-7
C₇H₈BrN 186.05

Light

yellow

oily liquid

Not

Applicabl

e

213.852

(at 760

mmHg)

[2]

2-(2-

Bromoet

hyl)pyridi

ne

Hydrobro

mide Salt

(Isomer)

72996-

65-7

C₇H₉Br₂

N
266.96

Yellow

powder

148 -

152[3]

258.6 (at

760

mmHg)

[2]

Experimental Protocols
Protocol for Boiling Point Determination (Microscale)
The determination of a liquid's boiling point is a standard procedure for its identification and

purity assessment. The Thiele tube method is a common and resource-efficient technique for

this purpose, requiring only a small sample volume.[4][5]

Materials and Apparatus:

Thiele tube

High-temperature mineral or silicone oil

Thermometer (calibrated)

Small-diameter test tube (e.g., Durham tube)

Capillary tube (sealed at one end)
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Sample of the liquid organic compound

Heating source (e.g., Bunsen burner)

Clamps and stand

Procedure:

Sample Preparation: A small volume (approximately 0.5 mL) of the liquid is placed into the

small test tube.

Assembly: A capillary tube, sealed at one end, is inverted and placed into the test tube

containing the sample.

Mounting: The test tube is securely attached to the thermometer, ensuring the sample is

aligned with the thermometer's bulb.

Heating: The entire assembly is immersed in the Thiele tube's oil bath. The side arm of the

Thiele tube is then gently and uniformly heated.

Observation of Boiling: As the temperature approaches the boiling point, a steady stream of

bubbles will be observed escaping from the tip of the inverted capillary tube.

Boiling Point Measurement: The heat source is removed, and the apparatus is allowed to

cool. The exact temperature at which the liquid begins to enter the capillary tube is recorded

as the boiling point.[4][5]

Pressure Correction: The ambient atmospheric pressure should be recorded, as the boiling

point is dependent on pressure.

Mandatory Visualization
Logical Workflow for Synthesis and Purification
The following diagram illustrates a generalized workflow for the synthesis and subsequent

purification of a brominated pyridine derivative, based on common organic chemistry principles.
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Synthesis Stage
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Purification Stage
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Hydrobromic Acid, and Oxidizing Agent

Heat Mixture under Controlled
Temperature (e.g., 80-120°C)

Monitor Reaction Progress
(e.g., by TLC or GC)

Cool Reaction Mixture
to Room Temperature

Neutralize with Aqueous Base
(e.g., NaOH) to Alkaline pH

Extract Aqueous Phase
with an Organic Solvent

Separate and Collect
the Organic Layer

Dry Organic Layer with an
Anhydrous Salt (e.g., MgSO₄)

Filter to Remove
Drying Agent

Remove Solvent under
Reduced Pressure

Purify by Vacuum Distillation
or Column Chromatography

Pure 3-(2-Bromoethyl)pyridine

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and purification of a brominated pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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